![molecular formula C8H14ClNO2 B2793105 2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride CAS No. 1955506-00-9](/img/structure/B2793105.png)
2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
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Overview
Description
2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride, commonly known as BCH, is a bicyclic amino acid that is widely used in scientific research. BCH has a unique structure that allows it to interact with specific receptors in the brain, making it an important tool for studying neurological function and developing new drugs for neurological disorders.
Scientific Research Applications
Amino Acid Transport Inhibitor
This compound is known to be an inhibitor of amino acid transport across cell membranes . This property makes it useful in studies investigating the mechanisms of cellular uptake and transport of amino acids.
System L Specific Substrate
It is a Na(+)-independent system L specific substrate . This means it can be used in conjunction with other system-specific substrates to help identify, differentiate, and characterize amino acid transport systems in cells .
Chemical Synthesis
The compound is used in chemical synthesis due to its unique structure . Its bicyclic structure and functional groups make it a valuable building block in the synthesis of complex organic molecules.
Study of Conformational Polymorphism
The compound has been used in the study of conformational polymorphism . Researchers have synthesized hybrid oligomers of various lengths by combining this compound and proteinogenic α- amino acids (α-AAs), observing a chain-length-dependent conformational polymorphism .
Material Science
In the field of material science, this compound can be used in the development of new materials due to its unique structural properties .
Chromatography
In chromatography, this compound can be used as a reference standard due to its unique retention time .
Mechanism of Action
Target of Action
The primary target of 2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride, also known as BCH, is the glutamate dehydrogenase (GDH) . GDH is a mitochondrial enzyme that plays a crucial role in insulin secretion .
Mode of Action
BCH acts as an activator of GDH . It interacts with GDH, enhancing its activity and thereby influencing the process of insulin secretion .
Biochemical Pathways
The activation of GDH by BCH affects the interconversion of glutamate and the tricarboxylic acid (TCA) cycle intermediate α-ketoglutarate . This process is vital in the regulation of insulin secretion in pancreatic β-cells .
Result of Action
BCH has been shown to have a β-cell-protective effect . It can block the high-glucose-induced reduction in glucose-stimulated insulin secretion (GSIS) and the high-glucose/palmitate-induced reduction in insulin gene expression . Furthermore, BCH significantly reduces high-glucose/palmitate-induced cell death .
properties
IUPAC Name |
2-aminobicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2.ClH/c9-8(7(10)11)4-5-1-2-6(8)3-5;/h5-6H,1-4,9H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPKXFQOKRQNCRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride | |
CAS RN |
1955506-00-9 |
Source
|
Record name | 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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